Cas no 213993-80-7 (2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile)

• Product Name: 2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile
• CAS No: 213993-80-7
• MF: C₁₄H₇Cl₂F₃N₂
• MW: 331.119991540909
• MDL: MFCD00172211
• CID: 3060958
• PubChem ID: 2773827
• Update Time: 2025-06-12

2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2-(4-chlorophenyl)acetonitrile
• AKOS005070273
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-chlorophenyl)acetonitrile
• DTXSID20378733
• HMS1364N05
• CHEMBL1305969
• SMR000169509
• 2-(4-chlorophenyl)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]acetonitrile
• BRD-A83573889-001-05-8
• MFCD00172211
• MLS000546339
• 2-(4-chlorophenyl)-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]acetonitrile
• SCHEMBL7688613
• 3-chloro-2-[1-(4-chlorophenyl)-1-cyanomethyl]-5-trifluoromethylpyridine
• 213993-80-7
• CS-0333620
• 3G-030
• Bionet2_000291
• HMS2404B21
• 2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile

• MDL： MFCD00172211
• Inchi： 1S/C14H7Cl2F3N2/c15-10-3-1-8(2-4-10)11(6-20)13-12(16)5-9(7-21-13)14(17,18)19/h1-5,7,11H
• InChI Key： CSEYHSQJQFNHOT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C#N)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 329.9938381Da
• Monoisotopic Mass: 329.9938381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Melting Point: 47-49°C
• Boiling Point: 146°C 0,1mm

2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile

Introduction to 2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile (CAS No. 213993-80-7)

2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile (CAS No. 213993-80-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile is a substituted pyridine derivative with a molecular formula of C₁₆H₉Cl₂F₃N₂. The presence of multiple chlorine atoms and a trifluoromethyl group imparts unique chemical and physical properties to this compound. The molecular weight of this compound is approximately 365.15 g/mol. Its solubility in various solvents, such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), makes it suitable for use in different experimental conditions.

The compound's stability under various conditions, including temperature and pH, has been extensively studied. It is generally stable at room temperature but may degrade under extreme conditions. The presence of the nitrile group in the structure contributes to its reactivity and potential for further chemical modifications.

Synthesis Methods

The synthesis of 2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile has been reported in several research articles. One common method involves the reaction of 4-chlorobenzaldehyde with 3-chloro-5-(trifluoromethyl)pyridine-2-carbonitrile in the presence of a suitable catalyst, such as palladium(II) acetate. This reaction typically proceeds via a Heck coupling mechanism, yielding the desired product with high purity and yield.

An alternative synthetic route involves the condensation of 4-chlorobenzoyl chloride with 3-chloro-5-(trifluoromethyl)pyridine-2-carbonitrile in an inert solvent, followed by reduction and subsequent nitrile formation. Both methods have their advantages and are chosen based on the specific requirements of the research or industrial application.

Biological Activities

2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile has been investigated for its potential biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In cancer research, this compound has demonstrated promising anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

Potential Applications

The diverse biological activities of 2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile make it a promising candidate for various therapeutic applications. In the field of inflammation research, this compound could be developed into novel anti-inflammatory drugs for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In oncology, its anti-cancer properties suggest potential use in combination therapy with existing chemotherapeutic agents to enhance treatment efficacy and reduce side effects. Additionally, its anti-microbial activity opens up possibilities for developing new antibiotics to combat drug-resistant bacterial infections.

Current Research Trends

The ongoing research on 2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile is focused on optimizing its pharmacological properties through structural modifications and improving its bioavailability through novel drug delivery systems. Recent studies have explored the use of nanotechnology to enhance the delivery of this compound to target tissues, thereby increasing its therapeutic index.

In addition to these efforts, there is growing interest in understanding the molecular mechanisms underlying its biological activities. Advanced techniques such as high-throughput screening and computational modeling are being employed to identify new targets and pathways that can be modulated by this compound.

Conclusion

2-(4-Chlorophenyl)-2-3-chloro-5-(trifluoromethyl)-2-pyridinylacetonitrile (CAS No. 213993-80-7) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it an attractive candidate for developing novel therapeutic agents. Ongoing research efforts aim to optimize its properties and explore new applications, paving the way for innovative treatments in various medical fields.